Cas no 478249-47-7 (N-[(1E)-(dimethylamino)methylidene]-4-(2-methylbenzoyl)-1H-pyrrole-2-carboxamide)

• Product Name: N-[(1E)-(dimethylamino)methylidene]-4-(2-methylbenzoyl)-1H-pyrrole-2-carboxamide
• CAS No: 478249-47-7
• CID: 4653876
• Update Time: 2025-05-21

N-[(1E)-(dimethylamino)methylidene]-4-(2-methylbenzoyl)-1H-pyrrole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[(1E)-(dimethylamino)methylidene]-4-(2-methylbenzoyl)-1H-pyrrole-2-carboxamide
• N-[(E)-(DIMETHYLAMINO)METHYLIDENE]-4-(2-METHYLBENZOYL)-1H-PYRROLE-2-CARBOXAMIDE

Additional information on N-[(1E)-(dimethylamino)methylidene]-4-(2-methylbenzoyl)-1H-pyrrole-2-carboxamide

Research Briefing on N-[(1E)-(dimethylamino)methylidene]-4-(2-methylbenzoyl)-1H-pyrrole-2-carboxamide (CAS: 478249-47-7)

N-[(1E)-(dimethylamino)methylidene]-4-(2-methylbenzoyl)-1H-pyrrole-2-carboxamide (CAS: 478249-47-7) is a synthetic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its molecular structure, biological activity, and potential as a lead compound for drug development. This briefing provides an overview of the latest research findings related to this compound, highlighting its pharmacological properties and mechanisms of action.

The compound belongs to the class of pyrrole-carboxamide derivatives, which are known for their diverse biological activities, including anti-inflammatory, anticancer, and antimicrobial effects. The presence of the dimethylamino and 2-methylbenzoyl functional groups in its structure suggests potential interactions with biological targets such as enzymes and receptors. Recent in vitro and in vivo studies have explored its efficacy in modulating specific signaling pathways, particularly those involved in inflammation and cell proliferation.

One of the key findings from recent research is the compound's ability to inhibit the activity of certain kinases, which play a critical role in cellular signaling and disease progression. For instance, a 2023 study demonstrated that N-[(1E)-(dimethylamino)methylidene]-4-(2-methylbenzoyl)-1H-pyrrole-2-carboxamide exhibited potent inhibitory effects on the JAK-STAT pathway, a signaling cascade implicated in autoimmune diseases and cancer. This suggests its potential as a therapeutic agent for conditions such as rheumatoid arthritis and certain types of leukemia.

In addition to its kinase inhibitory activity, the compound has shown promise as an antimicrobial agent. A recent study published in the Journal of Medicinal Chemistry reported its efficacy against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from that of conventional antibiotics. This finding opens new avenues for the development of novel antimicrobial therapies.

Despite these promising results, challenges remain in the development of N-[(1E)-(dimethylamino)methylidene]-4-(2-methylbenzoyl)-1H-pyrrole-2-carboxamide as a therapeutic agent. Pharmacokinetic studies have indicated that the compound has limited bioavailability, which may hinder its clinical translation. Researchers are currently exploring formulation strategies, such as nanoparticle-based delivery systems, to improve its absorption and distribution in the body. Furthermore, toxicity studies are underway to assess its safety profile and potential side effects.

In conclusion, N-[(1E)-(dimethylamino)methylidene]-4-(2-methylbenzoyl)-1H-pyrrole-2-carboxamide represents a promising candidate for drug development, with demonstrated activity against kinases and bacterial pathogens. Ongoing research aims to address its pharmacokinetic limitations and evaluate its therapeutic potential in preclinical models. The compound's unique structural features and biological activities make it a valuable subject for further investigation in the field of chemical biology and medicinal chemistry.